3-(2'-acetoxyethyl)-dihydro-2(3H)furanone

• CAS RN: 113844-96-5
• Molecular Formula: C8H12O4
• Molecular Weight: 172.18 g/mol
• IUPAC Name: 2-(2-oxooxolan-3-yl)ethyl acetate
• InChI: InChI=1S/C8H12O4/c1-6(9)11-4-2-7-3-5-12-8(7)10/h7H,2-5H2,1H3
• InChI Key: IWQXFGHYCZXZOB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCCC1CCOC1=O

Description

3-(2'-acetoxyethyl)-dihydro-2(3H)furanone is a useful research compound. Its molecular formula is C8H12O4 and its molecular weight is 172.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In a stirred vessel, a mixture of 10 g of 3-(2'-tert-butoxyethyl)-dihydro-2(3H)furanone, 50 g of glacial acetic acid, and 5 g of Nafion is heated to 120° C. Following a period of 19 h, the reaction is terminated (conversion: 100%) and the catalyst is separated by filtration. Following purification by distillation, there is obtained 98% of 3-(2'-acetoxyethyl)-dihydro-2(3H)furanone.

Synthesis routes and methods II

Procedure details

In a stirred vessel there is heated to 120° C. a mixture of 20 g of 3-(2'-methoxyethyl)-dihydro-2(3H)furanone, 100 g of glacial acetic acid, and 10 g of Nafion. Following a period of 69 h, the reaction is terminated (conversion: 89%) and the catalyst is separated by filtration. Following purification by distillation, there is obtained 65% of 3-(2'-acetoxyethyl)-dihydro-2(3H)furanone (based on the 3-(2'-methoxyethyl)-dihydro-2(3H)furanone used).

Synthesis routes and methods III

Procedure details

In a stirred vessel, a mixture of 20 g of 3-(2'-methoxyethyl)-dihydro-2(3H)furanone, 100 g of acetic anhydride, and 10 of Nafion is heated to 120° C. Following a period of 69 h, the reaction is terminated (conversion: 100%) and the catalyst is separated by filtration. Following purification by distillation, there is obtained 61% of 3-(2'-acetoxyethyl)-dihydro-2(3H)furanone.